Cas no 142946-80-3 (5,5'-Bis(trifluoromethyl)-2,2'-bipyridine)

• Product Name: 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine
• CAS No: 142946-80-3
• MF: C₁₂H₆F₆N₂
• MW: 292.1799
• MDL: MFCD42946803
• CID: 2775474
• PubChem ID: 354334657
• Update Time: 2025-11-01

5,5'-Bis(trifluoromethyl)-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-2-[5-(trifluoromethyl)pyridin-2-yl]pyridine
• 5,5'-Bis(trifluoromethyl)-2,2'-bipyridyl
• 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine
• 5,5'-Di(trifluoromethyl)-2,2'-bypyridine
• 2,2'-Bipyridine, 5,5'-bis(trifluoromethyl)-
• 5,5'-Di(trifluoromethyl)-2,2'-bipyridyl
• BPCF21
• ZHMXQYAUGQASQM-UHFFFAOYSA-N
• 5,5'-ditrifluoromethyl-2,2'-bipyridine
• AK200534
• 5,5'-Di(trifluoromethyl)-2,2'-bipyridine
• 5,5''-Bis(trifluoromethyl)-2,2''-bipyridine
• AKOS027252027
• CS-0086860
• B5449
• AS-42823
• SCHEMBL811160
• 5-(trifluoromethyl)-2-[5-(trifluoromethyl)-2-pyridyl]pyridine
• 142946-80-3
• YSWG808
• MFCD24449717
• 5,5 inverted exclamation mark -Bis(trifluoromethyl)-2,2 inverted exclamation mark -bipyridine
• DTXSID90343473
• SY234343

• MDL： MFCD42946803
• Inchi： 1S/C12H6F6N2/c13-11(14,15)7-1-3-9(19-5-7)10-4-2-8(6-20-10)12(16,17)18/h1-6H
• InChI Key： ZHMXQYAUGQASQM-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])N=C(C([H])=C1[H])C1C([H])=C([H])C(C(F)(F)F)=C([H])N=1)(F)F

Computed Properties

• Exact Mass: 292.04351717g/mol
• Monoisotopic Mass: 292.04351717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.2

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 275.3±35.0 ºC (760 Torr),
• Flash Point: 120.3±25.9 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

5,5'-Bis(trifluoromethyl)-2,2'-bipyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine

Introduction to 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine (CAS No. 142946-80-3) in Modern Chemical Research

5,5'-Bis(trifluoromethyl)-2,2'-bipyridine, identified by the chemical abstracts service number 142946-80-3, is a highly specialized bipyridine derivative that has garnered significant attention in the field of coordination chemistry and catalysis. Its unique structural features, particularly the presence of trifluoromethyl groups at the 5-position of each pyridine ring, contribute to its exceptional reactivity and stability, making it a valuable ligand in various industrial and academic applications.

The compound's bifunctional nature allows it to form stable complexes with transition metals, which has opened new avenues in the development of advanced catalytic systems. These metal complexes exhibit enhanced thermal and chemical resistance, which is crucial for applications in harsh environments. Recent studies have demonstrated that 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine can be employed in the synthesis of novel catalysts for organic transformations such as cross-coupling reactions, hydrogenation, and oxidation processes.

In the realm of pharmaceutical research, this bipyridine derivative has shown promise as a building block for drug candidates. Its ability to chelate metal ions makes it an attractive candidate for designing metal-based therapeutic agents. For instance, complexes formed with trifluoromethyl-substituted bipyridines have been investigated for their potential antimicrobial and anticancer properties. The electron-withdrawing nature of the trifluoromethyl groups enhances the binding affinity of these complexes to biological targets, thereby improving their efficacy.

The synthesis of 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in constructing the desired bipyridine framework.

One of the most compelling aspects of 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine is its versatility in coordination chemistry. The trifluoromethyl groups not only enhance stability but also influence electronic properties, allowing for fine-tuning of metal complex behavior. This has led to the development of highly selective catalysts that can perform specific transformations with minimal byproduct formation. Such advancements are critical for sustainable chemistry efforts aimed at reducing waste and improving reaction efficiency.

Recent breakthroughs in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed insights into how the trifluoromethyl groups interact with transition metals and how these interactions can be leveraged to design more effective catalysts. These computational approaches complement experimental work by providing a rapid and cost-effective means of screening potential candidates before moving to laboratory-scale synthesis.

The industrial applications of 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine extend beyond catalysis. Its use as a ligand in polymer chemistry has led to the development of novel materials with enhanced thermal and mechanical properties. These polymers find applications in high-performance coatings, adhesives, and even electronic components where stability under extreme conditions is paramount.

In conclusion, 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine (CAS No. 142946-80-3) represents a cornerstone in modern chemical research due to its unique structural features and versatile applications. The integration of this compound into various scientific disciplines continues to drive innovation across multiple industries. As research progresses, we can expect even more sophisticated uses for this remarkable molecule in both academic and industrial settings.